3,4-Dihydropyrido[2,1-c][1,2,4]thiadiazine-9-carboxylic acid 2,2-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3,4-Dihydropyrido[2,1-c][1,2,4]thiadiazine-9-carboxylic acid 2,2-dioxide” is a chemical compound with the molecular formula C8H8N2O4S . It has an average mass of 228.225 Da and a mono-isotopic mass of 228.020477 Da .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H8N2O4S/c11-8(12)6-1-2-7-9-15(13,14)4-3-10(7)5-6/h1-2,5H,3-4H2,(H,11,12) . This code provides a specific description of the compound’s molecular structure.Physical and Chemical Properties Analysis
The compound has a molecular formula of C8H8N2O4S . Its average mass is 228.225 Da and its mono-isotopic mass is 228.020477 Da . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Anticancer Activity
One notable area of application for derivatives of this compound is in anticancer research. Novel pyrido[4,3-e][1,2,4]triazino[3,2-c][1,2,4]thiadiazine 6,6-dioxides were synthesized and exhibited reasonable or moderate anticancer activity against human cancer cell lines, including HCT-116, MCF-7, and HeLa. The synthesis process involved the reaction of 3-amino-2-(4-thioxo-1,4-dihydropyridin-3-yl-sulfonyl)guanidine with 2-oxoalkanoic acids or phenylglyoxylic hydrates. The novel heterocyclic ring system's structure was confirmed through various spectroscopic data and analyses (Sławiński et al., 2015).
Synthesis and Biological Activity
Another research focus has been the facile synthesis of novel derivatives with potential biological activities. For instance, novel pyrido[3',2':4,5]thieno[2,3-b][1,4]thiazines demonstrated potent inhibitory activity against the IGROV1 (Ovarian Cancer) cell line. These compounds were synthesized via reductive lactamization and supported by detailed analytical and spectral data (Al-huniti et al., 2007).
Molecular Synthesis Techniques
The compound and its derivatives are also central to innovative synthesis techniques. For example, an efficient synthesis method was developed for benzothiazine 1,1-dioxides through the unprecedented ring contraction of 2,5-dihydrobenzo[f][1,2,5]thiadiazepine 1,1-dioxides. This method leverages carbon-sulfur bond formation under mild conditions, highlighting the pharmacological relevance of benzothiazine dioxides in biological, medicinal, and industrial applications (Fülöpová et al., 2015).
Antimicrobial and Antifungal Potential
Derivatives of this compound have been synthesized and evaluated for their antimicrobial and antifungal properties. For instance, dicarboxylic acid derivatives of 1,3,4-thiadiazines and related heterocycles were synthesized using microwave-assisted techniques and showed promising antibacterial and antifungal activities. This research underscores the potential of these compounds as novel drug candidates (Dabholkar & Parab, 2011).
Heterocyclic Compound Synthesis
The synthesis and exploration of heterocyclic compounds involving the core structure of 3,4-Dihydropyrido[2,1-c][1,2,4]thiadiazine derivatives have been extensively studied. For instance, new pathways were developed for synthesizing 3H-1,2-dithiole 2,2-dioxides and 1,9a-dihydropyrido[2,1-c][1,4]thiazines through reactions of pyridinium 1,4-zwitterionic thiolates with sulfenes. This research demonstrates the versatile synthetic applications and the potential for discovering new compounds with significant properties (Cheng et al., 2020).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2,2-dioxo-3,4-dihydropyrido[2,1-c][1,2,4]thiadiazine-9-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O4S/c11-8(12)6-2-1-3-10-4-5-15(13,14)9-7(6)10/h1-3H,4-5H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKSJVTZTBFHYSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)N=C2N1C=CC=C2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
565165-53-9 |
Source
|
Record name | 2,2-dioxo-3H,4H-2lambda6-pyrido[2,1-c][1,2,4]thiadiazine-9-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.